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Comparative Sealing Ability Data

The table below summarizes key experimental data on the sealing performance of various endodontic

materials from the search results.

. Comparison/ Experimental Time
Material o . Result /| Performance Source
Key Finding Method Period
Magnesium Superior to Fluid Filtration 3&6 Significantly greater
Phosphate MTA months  sealing ability at both time
Cements points (p < 0.05). Stable
(MPCs) sealing maintained at 6
months. [1] [2]
Novel Similar to Dye 1 day Mean dye leakage: NEC
Endodontic MTA; Superior  Microleakage (0.785 mm) = MTA (0.985
Cement (NEC) toIRM (Methylene mm) < IRM (2.675 mm).
Blue) Difference between NEC
and MTA was not
significant. [3]
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) Comparison/ Experimental Time
Material o . Result /| Performance Source
Key Finding Method Period
Biodentine Inferior to MTA  Glucose 2 Significantly more
Leakage months leakage with Biodentine

apical plug compared to
MTA (p < 0.05). [4]

Mineral Benchmark Various (Fluid 1 day - Consistent, reliable

Trioxide Material Filtration, Dye, 6 sealing ability, often used

Aggregate Glucose) months  as a positive control in

(MTA) studies. [1] [3] [4]

Experimental Protocols Cited

To evaluate the sealing ability of endodontic materials, researchers use sensitive methods that simulate fluid

penetration along the filling interface. Here are the detailed methodologies for the key experiments cited:

¢ Fluid Filtration Method [1] [2]: This method was used to test the MPCs. It involves placing filled
tooth specimens in a device that applies air pressure (e.g., 103 kPa or 15 psi) to one end of the root
canal. The volume of fluid or air that moves along the canal space over a specific time is then
precisely measured with a highly sensitive fluid filtration system. This method is considered highly
effective for quantitatively assessing microleakage over longer periods.

¢ Dye Microleakage Method [3]: This study obturated and prepared roots, then immersed them in
methylene blue dye for 24 hours. The roots were then sectioned longitudinally, and the extent of dye
penetration was measured in millimeters under a stereomicroscope.

¢ Glucose Leakage Method [4]: In this study, roots with apical plugs were fixed in a custom double-
chamber device. A 1 mol/L glucose solution was pressurized (103 kPa) from the coronal end. The
presence and concentration of glucose that leaked to the apical chamber were detected using a
UV/visible spectrophotometer after reacting with a glucose kit reagent.

Mechanisms of MPC Sealing Performance

The excellent long-term sealing ability of MPCs is attributed to their fundamental material properties. The

following diagram illustrates the key mechanisms that contribute to this stable seal.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5899792/
https://pubmed.ncbi.nlm.nih.gov/23639141/
https://www.academia.edu/15048684/Sealing_ability_of_a_novel_endodontic_cement_as_a_root_end_filling_material
https://pmc.ncbi.nlm.nih.gov/articles/PMC5899792/
https://pubmed.ncbi.nlm.nih.gov/23639141/
https://www.academia.edu/33883894/Magnesium_phosphate_cements_for_endodontic_applications_with_improved_long_term_sealing_ability
https://www.academia.edu/15048684/Sealing_ability_of_a_novel_endodontic_cement_as_a_root_end_filling_material
https://pmc.ncbi.nlm.nih.gov/articles/PMC5899792/
https://www.smolecule.com/products/s580013?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Low Porosity
(4-11%) Contributes to

High Early Strength Contributes to ‘( . Leads to . Ensures
. > MPC Key Properties Low Degradation Rate Stable Long-Term Seal
(17-34 MPa in 2h) W\ yep . ¢

Struvite Formation
(Crystalline Network)

Click to download full resolution via product page

The core reason for MPCs' stable performance is their low degradation rate over time, which ensures the
integrity of the seal is maintained [1] [2]. This low degradation is itself a result of several key material

characteristics:

e Low Porosity: The dense microstructure of set MPC, with reported porosity ranging from 4% to 11%,
presents a more difficult path for fluid penetration compared to more porous materials [1].

¢ High Early Strength: MPCs achieve high compressive strength (17-34 MPa) within just a few hours,
providing rapid and robust mechanical integrity to resist leakage from the outset [1].

¢ Struvite Formation: The setting reaction forms a crystalline structure of struvite (MgNH4PO4-6H20)
or related products, which contributes to a stable and low-solubility matrix [1] [5].

Conclusion

In summary, experimental evidence demonstrates that Magnesium Phosphate Cements possess a superior
long-term sealing ability compared to MTA, while also offering high early strength and stable physical
properties [1] [2]. This combination of properties makes MPCs a highly promising candidate for demanding

endodontic applications where a durable seal is critical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/23639141/
https://www.academia.edu/33883894/Magnesium_phosphate_cements_for_endodontic_applications_with_improved_long_term_sealing_ability
https://www.academia.edu/15048684/Sealing_ability_of_a_novel_endodontic_cement_as_a_root_end_filling_material
https://pmc.ncbi.nlm.nih.gov/articles/PMC5899792/
https://www.sciencedirect.com/topics/engineering/magnesium-phosphate-cement
https://www.smolecule.com/products/b580013#long-term-sealing-ability-of-magnesium-phosphate-endodontic-cements
https://www.smolecule.com/products/b580013#long-term-sealing-ability-of-magnesium-phosphate-endodontic-cements
https://www.smolecule.com/products/b580013#long-term-sealing-ability-of-magnesium-phosphate-endodontic-cements
https://www.smolecule.com/products/b580013#long-term-sealing-ability-of-magnesium-phosphate-endodontic-cements
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s580013?utm_src=pdf-bulk
https://www.smolecule.com/products/s580013?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s580013?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

